Cas no 1437482-58-0 (5-Benzyloxy-1-isobutyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-Benzyloxy-1-isobutyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1437482-58-0
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 5189909
• Update Time: 2025-06-13

5-Benzyloxy-1-isobutyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Benzyloxy-1-isobutyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C15H18N2O3/c1-11(2)9-17-14(13(8-16-17)15(18)19)20-10-12-6-4-3-5-7-12/h3-8,11H,9-10H2,1-2H3,(H,18,19)
• InChI Key： SOCIWDZESXXGTH-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C(OCC2=CC=CC=C2)=C(C(O)=O)C=N1

Additional information on 5-Benzyloxy-1-isobutyl-1H-pyrazole-4-carboxylic acid

Introduction to 5-Benzyloxy-1-isobutyl-1H-pyrazole-4-carboxylic acid (CAS No. 1437482-58-0)

5-Benzyloxy-1-isobutyl-1H-pyrazole-4-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and molecular research. With the CAS number 1437482-58-0, this compound has garnered attention due to its structural uniqueness and potential therapeutic benefits. The benzyloxy and isobutyl substituents in its molecular framework contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

The pyrazole core of 5-Benzyloxy-1-isobutyl-1H-pyrazole-4-carboxylic acid is a well-documented heterocyclic scaffold, widely recognized for its role in medicinal chemistry. Pyrazoles exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of the benzyloxy group at the 5-position and the isobutyl group at the 1-position enhances the compound's solubility and metabolic stability, which are critical factors in drug development.

Recent advancements in pharmaceutical research have highlighted the importance of 5-Benzyloxy-1-isobutyl-1H-pyrazole-4-carboxylic acid in the design of novel therapeutic agents. Studies have demonstrated its efficacy in inhibiting various enzymes and receptors involved in pathological processes. For instance, derivatives of this compound have shown promise in targeting Janus kinases (JAKs), which play a crucial role in autoimmune diseases and cancer. The benzyloxy side chain provides a favorable binding interaction with the active sites of these enzymes, leading to potent inhibitory effects.

The isobutyl group at the 1-position of the pyrazole ring contributes to the compound's lipophilicity, enhancing its ability to cross biological membranes. This property is particularly advantageous in drug delivery systems, where membrane permeability is a key consideration. Additionally, the carboxylic acid moiety at the 4-position allows for further functionalization, enabling chemists to tailor the compound's properties for specific applications.

In vitro studies have revealed that 5-Benzyloxy-1-isobutyl-1H-pyrazole-4-carboxylic acid exhibits significant anti-inflammatory activity by modulating cytokine production and inhibiting pro-inflammatory pathways. This makes it a promising candidate for developing treatments against chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to interact with multiple targets suggests its potential as a multitargeted drug candidate, which could reduce side effects associated with single-target therapies.

Furthermore, research has explored the anticancer potential of 5-Benzyloxy-1-isobutyl-1H-pyrazole-4-carboxylic acid and its derivatives. Pyrazole-based compounds have been shown to induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting DNA replication. The benzyloxy and isobutyl groups enhance these effects by improving bioavailability and target specificity. Preclinical trials have indicated that certain derivatives exhibit higher selectivity towards cancer cells compared to normal cells, minimizing toxicity.

The synthesis of 5-Benzyloxy-1-isobutyl-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions, typically starting from readily available precursors such as benzaldehyde derivatives and isobutyric acid. The process requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and reduce environmental impact.

The compound's stability under various conditions has been thoroughly evaluated to ensure its suitability for industrial applications. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been used to characterize its molecular structure and confirm its identity. These studies have also provided insights into its degradation pathways, which are essential for understanding its long-term behavior in pharmaceutical formulations.

Future research directions include exploring novel derivatives of 5-Benzyloxy-1-isobutyl-1H-pyrazole-4-carboxylic acid with enhanced pharmacological properties. Computational modeling techniques are being utilized to predict the binding affinity of different derivatives with biological targets, facilitating rational drug design. Additionally, green chemistry principles are being integrated into synthetic protocols to minimize waste and energy consumption.

The industrial significance of 5-Benzyloxy-1-isobutyl-1H-pyrazole-4-carboxylic acid cannot be overstated. Its versatility as a building block for pharmaceuticals makes it indispensable in drug discovery programs worldwide. As research continues to uncover new therapeutic applications, this compound is poised to play an increasingly important role in addressing global health challenges.